Cas no 24947-73-7 (Cysteine,N-acetyl-S-methyl-)

N-Acetyl-S-methyl-L-cysteine is a modified cysteine derivative characterized by the acetylation of the amino group and methylation of the thiol group. This structural modification enhances its stability compared to free cysteine, reducing susceptibility to oxidation and degradation. The compound is utilized in biochemical research as a thiol-blocking agent or precursor in peptide synthesis, where controlled reactivity of the sulfur moiety is required. Its acetyl group improves membrane permeability, making it useful in cellular studies. The methylated thiol group offers selective reactivity, enabling applications in protein modification and protection strategies. This derivative is particularly valuable in studies requiring controlled thiol chemistry under physiological conditions.

Cysteine,N-acetyl-S-methyl- structure

Product Name:Cysteine,N-acetyl-S-methyl-

CAS No:24947-73-7

MF:C₆H₁₁NO₃S

MW:177.221440553665

CID:266896

PubChem ID:306124

Update Time:2025-05-28

Cysteine,N-acetyl-S-methyl- Chemical and Physical Properties

Names and Identifiers

- Cysteine,N-acetyl-S-methyl-
- 2-acetamido-3-methylsulfanylpropanoic acid
- 2-acetylamino-3-(methylthio)propanoic acid
- AC1L787X
- AGN-PC-00OCSF
- DL-2-Acetamino-3-methylmercapto-propionsaeure
- DL-Cysteine, N-acetyl-S-methyl-
- DL-N-acetyl-S-methylcysteine
- N-Acetyl-S-methyl-cystein
- N-acetyl-S-methylcysteine
- N-acetyl-S-methyl-cysteine
- NSC203775
- 2-acetamido-3-(methylsulfanyl)propanoic acid
- FT-0661298
- NSC-203775
- DTXSID80308410
- EN300-7005341
- SCHEMBL4952983
- AB31228
- AKOS010293175
- N-Fmyl-D-Methionine
- 24947-73-7
- Inchi： 1S/C6H11NO3S/c1-4(8)7-5(3-11-2)6(9)10/h5H,3H2,1-2H3,(H,7,8)(H,9,10)
- InChI Key： RYGLCORNOFFGTB-UHFFFAOYSA-N
- SMILES： S(C)CC(C(=O)O)NC(C)=O

Computed Properties

Exact Mass: 177.04603
Monoisotopic Mass: 177.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 91.7Å²

Experimental Properties

Density: 1.243
Boiling Point: 430.3°Cat760mmHg
Flash Point: 214.1°C
Refractive Index: 1.515
PSA: 66.4
LogP: 0.32960

Cysteine,N-acetyl-S-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-7005341-0.05g	2-acetamido-3-(methylsulfanyl)propanoic acid	24947-73-7	0.05g	$563.0	2023-05-24
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Enamine	EN300-7005341-1.0g	2-acetamido-3-(methylsulfanyl)propanoic acid	24947-73-7	1g	$671.0	2023-05-24
Enamine	EN300-7005341-2.5g	2-acetamido-3-(methylsulfanyl)propanoic acid	24947-73-7	2.5g	$1315.0	2023-05-24
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